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Compound of Interest

Compound Name: Lithium oleate

Cat. No.: B13797909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation, manufacturing,

and characterization of high-temperature lithium oleate grease. This document is intended to

guide researchers and professionals in the development and evaluation of lubricating greases

where oleic acid is utilized as the primary fatty acid for the thickener system.

Introduction
Lithium soap-based greases are the most prevalent type of lubricating grease, valued for their

multipurpose properties, including good water resistance and mechanical stability. The

performance of a lithium grease at elevated temperatures is significantly influenced by the

composition of its three main components: the base oil, the thickener system, and

performance-enhancing additives.[1] The thickener, a lithium soap, is formed by the

saponification of a fatty acid with lithium hydroxide.

While lithium 12-hydroxystearate is the most common fatty acid used in grease formulation,

other fatty acids, such as oleic acid, can also be employed. Oleic acid is an unsaturated fatty

acid, and its use results in a lithium oleate thickener. The presence of a double bond in the

oleic acid molecule influences the final properties of the grease, particularly its thermal stability.

Greases made with unsaturated fatty acids like oleic acid tend to have lower dropping points

compared to those made with saturated fatty acids.[2] However, with a carefully selected base

oil and additive package, a lithium oleate grease can be formulated for moderate high-

temperature applications.
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Formulation Components
The formulation of a high-temperature lithium oleate grease involves a careful balance of the

following components:

Base Oil: As the primary lubricating fluid, the base oil's properties are critical for the grease's

overall performance, especially its thermal and oxidative stability. Synthetic base oils such as

polyalphaolefins (PAOs) or esters are often preferred for high-temperature applications due

to their superior stability compared to mineral oils.

Thickener (Lithium Oleate): The lithium oleate soap is formed in-situ through the

saponification of oleic acid with lithium hydroxide. The concentration of the thickener dictates

the consistency of the grease, which is classified by its NLGI grade.

Additives: A synergistic blend of additives is crucial for enhancing the performance of the

grease, particularly at high temperatures. Common additives include:

Antioxidants: To inhibit oxidation of the base oil and the unsaturated fatty acid thickener,

which is more prone to oxidation.

Extreme Pressure (EP) and Anti-Wear (AW) Agents: To protect metal surfaces under

heavy loads and prevent wear.

Corrosion Inhibitors: To prevent rust and corrosion of metallic components.

Tackifiers: To improve the adhesion of the grease to surfaces.

Data Presentation
The following tables provide representative data for the formulation and expected performance

of a high-temperature lithium oleate grease. It is important to note that specific performance

will vary depending on the exact composition and manufacturing process.

Table 1: Representative Formulation of High-Temperature Lithium Oleate Grease
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Component Percentage by Weight (%) Function

Synthetic Base Oil (e.g., PAO) 80 - 90% Lubricating Fluid

Oleic Acid 8 - 15% Thickener Precursor

Lithium Hydroxide

Monohydrate
1 - 2% Saponifying Agent

Antioxidant Additive Package 1 - 3% Improves Oxidation Stability

EP/AW Additive Package 1 - 2%
Enhances Load-Carrying

Capacity

Corrosion Inhibitor 0.5 - 1% Protects Against Corrosion

Table 2: Expected Performance Characteristics of Lithium Oleate Grease

Property Test Method Typical Value Significance

NLGI Grade ASTM D217 2 Consistency

Worked Penetration

(60 strokes)
ASTM D217 265 - 295

Measures grease

hardness after

shearing

Dropping Point ASTM D2265 ~180°C

Indicates thermal

stability of the

thickener

Oil Separation (24h @

100°C)
ASTM D6184 < 5%

Measures the

tendency of oil to

bleed from the grease

Oxidation Stability

(100h @ 100°C)
ASTM D942 < 10 psi drop

Resistance to

oxidation

4-Ball Wear (40kg,

1200rpm, 1h, 75°C)
ASTM D2266 < 0.5 mm Anti-wear properties

4-Ball EP Weld Point ASTM D2596 > 250 kgf
Extreme pressure

performance
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Experimental Protocols
Protocol 1: Synthesis of Lithium Oleate Grease via In-
Situ Saponification
This protocol details the laboratory-scale preparation of lithium oleate grease.

Materials and Equipment:

Grease kettle with heating mantle, stirrer, and temperature probe

Synthetic base oil (e.g., PAO)

Oleic acid

Lithium hydroxide monohydrate (LiOH·H₂O)

Distilled water

Additive package (antioxidants, EP/AW agents, corrosion inhibitors)

Homogenizer or three-roll mill

Procedure:

Initial Charge: In the grease kettle, combine approximately two-thirds of the total base oil

with the calculated amount of oleic acid.

Heating and Mixing: Begin stirring the mixture and heat to 80-90°C to ensure the oleic acid is

fully dissolved in the base oil.

Saponification: Prepare a slurry of lithium hydroxide monohydrate in distilled water. Slowly

add the LiOH·H₂O slurry to the heated oil and acid mixture over 20-30 minutes while

maintaining the temperature. The saponification reaction will begin, forming the lithium
oleate soap.

Dehydration: After the addition of the lithium hydroxide slurry is complete, gradually increase

the temperature to 120°C to begin removing the water.
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Heating to Top Temperature: Continue to heat the mixture to a top temperature of 200-

210°C. This step is crucial for the complete formation of the soap structure.

Quenching and Additive Addition: Once the top temperature is reached, begin the cooling

process by adding the remaining one-third of the base oil. As the grease cools, and at the

appropriate temperature recommended by the additive manufacturer (typically below 100°C),

introduce the antioxidant, EP/AW, and corrosion inhibitor additives.

Homogenization: After the grease has cooled to room temperature, pass it through a

homogenizer or a three-roll mill to ensure a smooth and uniform consistency.

Protocol 2: Characterization of High-Temperature
Lithium Oleate Grease
The following standard test methods should be used to evaluate the performance of the

formulated grease.

Dropping Point (ASTM D2265): This test determines the temperature at which the grease

becomes fluid enough to drip from a standardized cup, indicating the upper-temperature limit

of the thickener.

Worked Penetration (ASTM D217): This test measures the consistency of the grease after

being worked for 60 strokes in a grease worker. The penetration depth of a standard cone

determines the NLGI grade.

Oxidation Stability (ASTM D942): This method evaluates the resistance of the grease to

oxidation by subjecting it to a pressurized oxygen environment at an elevated temperature

and measuring the pressure drop over time.

Oil Separation (ASTM D6184): This test assesses the tendency of the base oil to separate

from the grease when subjected to elevated temperatures over a specified period.

Wear and Extreme Pressure Properties (ASTM D2266 and D2596): The 4-ball wear and EP

tests evaluate the grease's ability to protect against wear and withstand high loads,

respectively.
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Mandatory Visualization

Experimental Workflow for Lithium Oleate Grease Formulation
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Caption: Workflow for the formulation and characterization of lithium oleate grease.

Thermal Degradation Pathway of Lithium Oleate Grease

Degradation Mechanisms

Physical Effects Chemical Effects

Lithium Oleate Grease
(Fibrous Soap Network in Base Oil)

Physical Degradation

High Temperature

Chemical Degradation

High Temperature + Oxygen

Grease Softening

Increased Oil Bleed

Grease Hardening
(Base Oil Evaporation)

Formation of Oxidation Products
(Acids, Aldehydes, Ketones)

Oxidation of Oleate
and Base Oil

Additive Depletion

Polymerization
(Increased Viscosity)

Click to download full resolution via product page

Caption: Thermal degradation pathways for lithium oleate grease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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